triptotriterpenonic acid A
triptotriterpenonic acid A
Brand Name:
Vulcanchem
CAS No.:
144629-85-6
VCID:
VC0235270
InChI:
InChI=1S/C30H46O4/c1-25(2)20-10-13-30(7)21(28(20,5)12-11-22(25)31)9-8-18-19-16-26(3,24(33)34)17-23(32)27(19,4)14-15-29(18,30)6/h8,19-21,23,32H,9-17H2,1-7H3,(H,33,34)/t19-,20?,21-,23+,26-,27-,28+,29-,30-/m1/s1
SMILES:
CC1(C2CCC3(C(C2(CCC1=O)C)CC=C4C3(CCC5(C4CC(CC5O)(C)C(=O)O)C)C)C)C
Molecular Formula:
C18H16O7
Molecular Weight:
470.7 g/mol
triptotriterpenonic acid A
CAS No.: 144629-85-6
Main Products
VCID: VC0235270
Molecular Formula: C18H16O7
Molecular Weight: 470.7 g/mol
| CAS No. | 144629-85-6 |
|---|---|
| Product Name | triptotriterpenonic acid A |
| Molecular Formula | C18H16O7 |
| Molecular Weight | 470.7 g/mol |
| IUPAC Name | (2R,4S,4aR,6aR,6aS,6bR,12aR,14bR)-4-hydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-2-carboxylic acid |
| Standard InChI | InChI=1S/C30H46O4/c1-25(2)20-10-13-30(7)21(28(20,5)12-11-22(25)31)9-8-18-19-16-26(3,24(33)34)17-23(32)27(19,4)14-15-29(18,30)6/h8,19-21,23,32H,9-17H2,1-7H3,(H,33,34)/t19-,20?,21-,23+,26-,27-,28+,29-,30-/m1/s1 |
| Standard InChIKey | RUJQEBHXYLCSKV-SXSVGGQXSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C(C1CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@@]5([C@@H]4C[C@@](C[C@@H]5O)(C)C(=O)O)C)C)C)(C)C |
| SMILES | CC1(C2CCC3(C(C2(CCC1=O)C)CC=C4C3(CCC5(C4CC(CC5O)(C)C(=O)O)C)C)C)C |
| Canonical SMILES | CC1(C2CCC3(C(C2(CCC1=O)C)CC=C4C3(CCC5(C4CC(CC5O)(C)C(=O)O)C)C)C)C |
| Synonyms | 3-oxo-22-hydroxy-olean-12-en-29-oic acid 3-oxo-22alpha-hydroxy-delta(12)-oleanen-29-oic acid triptotriterpenonic acid A |
| PubChem Compound | 192337 |
| Last Modified | Nov 11 2021 |
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